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Phenkapton Properties and Regulatory Status

Phenkapton is an obsolete organophosphate insecticide and acaricide. Its key characteristics are summarized

in the table below [1].

Property Value / Description

Pesticide Type Insecticide, Acaricide

Chemical Group Organophosphate, Organothiophosphate

Mode of Action Acetylcholinesterase (AChE) inhibitor

Water Solubility (at 20 °C, pH

7)

0.044 mg/L (Low)

Octanol-Water Partition
Coefficient (Log P)

5.84 (High)

Status Considered obsolete; not approved in the EU
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Property Value / Description

Primary Environmental
Concern

Classified as a "Forever chemical" due to high bioaccumulation
potential (BCF >2000) and high aquatic toxicity

Framework for Pesticide Degradation Kinetics

While specific half-life data (DT₅₀) for Phenkapton is missing, regulatory bodies use standard kinetic

models to characterize pesticide degradation. The following table outlines the key equations used by the US

EPA [2].

Model Name Equation Application Notes

Single First-Order (SFO) Ct = C₀e^(-kt) Most common; assumes constant
degradation rate. DT₅₀ = ln(2)/k [2].

Double First-Order in
Parallel (DFOP)

Ct = C₀g e^(-k₁t) +

C₀(1-g)e^(-k₂t)

Used when degradation occurs at two
distinct rates (e.g., fast initial, slow

long-term) [2].

Nth-Order or Indeterminate
Order Rate Equation (IORE)

C = [C₀^(1-N) - (1-

N)k_IORE t]^(1/(1-

N))

Offers more flexibility than SFO for

complex degradation patterns [2].

Experimental Protocol for Degradation Studies

The following diagram illustrates a generalized workflow for studying pesticide degradation kinetics in soil,

based on a study investigating the herbicide MCPA [3].

Key steps and methodologies from the experimental workflow include:

Soil Preparation and Treatment: Soil is sieved, homogenized, and spiked with the pesticide at
environmentally relevant concentrations, which is critical as degradation kinetics can differ at high

vs. low concentrations [3].
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Chemical Analysis: Quantifying pesticide dissipation using techniques like HPLC-MS/MS, which can

detect residues in complex plant matrices with high sensitivity and specificity [4].
Advanced Biomolecular Techniques: Tracking the abundance and expression of microbial

degradation genes (e.g., tfdA for MCPA) via quantitative real-time PCR (qPCR) provides
mechanistic insight into biodegradation [3].

Research Recommendations

Given the lack of direct comparative data on Phenkapton, here are suggested paths for further research:

Explore Analogues: Study the degradation of other obsolete organophosphate pesticides with
similar properties (high Log P, low water solubility) to infer Phenkapton's likely behavior.

Experimental Focus: Conduct new laboratory studies using the outlined protocols, paying close
attention to the formation of degradation products and their ecotoxicity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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